Cas no 4403-13-8 (Ethanol, 2-[(trimethylsilyl)oxy]-)

Ethanol, 2-[(trimethylsilyl)oxy]-, is a silyl-protected ethanol derivative commonly used in organic synthesis as a versatile reagent. The trimethylsilyl (TMS) group enhances stability and reactivity, making it valuable for protecting hydroxyl functionalities during multi-step reactions. Its volatility and solubility in common organic solvents facilitate easy handling and purification. The compound is particularly useful in nucleophilic substitutions, Grignard reactions, and as an intermediate in the synthesis of complex molecules. Its moisture sensitivity necessitates storage under inert conditions, but this property also allows for selective deprotection under mild conditions. The TMS-ether moiety provides a balance between reactivity and stability, making it a preferred choice in fine chemical and pharmaceutical applications.

Ethanol, 2-[(trimethylsilyl)oxy]- structure

4403-13-8 structure

Product Name:Ethanol, 2-[(trimethylsilyl)oxy]-

CAS No:4403-13-8

MF:C₅H₁₄O₂Si

MW:134.248962879181

MDL:MFCD30078906

CID:1515920

PubChem ID:554455

Update Time:2025-05-28

Ethanol, 2-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

- Ethanol, 2-[(trimethylsilyl)oxy]-
- 2-(trimethylsilyloxy)ethanol
- 2-[(Trimethylsilyl)oxy]ethanol
- 2-[(Trimethylsilyl)oxy]ethanol #
- Ethylene glycol, TMS derivative
- 2-(trimethylsiloxy)ethanol
- 2-((Trimethylsilyl)oxy)ethan-1-ol
- 4403-13-8
- SCHEMBL5067430
- DTXSID301346048
- LCUMNKGLHJRIMH-UHFFFAOYSA-N
- 2-trimethylsilyloxyethanol
- MDL： MFCD30078906
- Inchi： 1S/C5H14O2Si/c1-8(2,3)7-5-4-6/h6H,4-5H2,1-3H3
- InChI Key： LCUMNKGLHJRIMH-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)OCCO

Computed Properties

Exact Mass: 134.07632
Monoisotopic Mass: 134.076306220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 57.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.46

Ethanol, 2-[(trimethylsilyl)oxy]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1002955-25g	2-Trimethylsilyloxy Ethanol	4403-13-8	95%	25g	$1000	2024-07-24
eNovation Chemicals LLC	Y1002955-25g	2-trimethylsilyloxy ethanol	4403-13-8	95%	25g	$1000	2025-03-01
eNovation Chemicals LLC	Y1002955-25g	2-trimethylsilyloxy ethanol	4403-13-8	95%	25g	$1000	2025-02-27